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An In-depth Technical Guide to 7-Dimethylaminocoumarin-4-acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
7-Dimethylaminocoumarin-4-acetic acid (DMACA) is a versatile fluorescent probe belonging

to the coumarin family of dyes. Its intrinsic photophysical properties, characterized by strong

fluorescence emission in the blue region of the spectrum, make it a valuable tool in various

scientific disciplines. The presence of a carboxylic acid moiety provides a convenient handle for

conjugation to biomolecules, while the dimethylamino group at the 7-position renders its

fluorescence sensitive to the local microenvironment. This technical guide provides a

comprehensive overview of the core chemical properties of DMACA, detailed experimental

protocols for its synthesis and use, and visualizations of key mechanisms and workflows

relevant to its application in research and drug development.

Core Chemical and Physical Properties
The fundamental properties of 7-Dimethylaminocoumarin-4-acetic acid are critical for its

effective use in experimental design. The data below has been compiled from various chemical

databases and literature sources.
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Property Value Source(s)

IUPAC Name
2-[7-(dimethylamino)-2-

oxochromen-4-yl]acetic acid
[1]

Synonyms
7-(Dimethylamino)coumarin-4-

acetic acid, COUMARIN D126
[1][2]

CAS Number 80883-54-1 [3]

Molecular Formula C₁₃H₁₃NO₄ [1][3][4]

Molecular Weight 247.25 g/mol [1][3][4]

Appearance
White to pale cream/yellow

powder
[5]

Melting Point 163.5 - 164.5 °C [3]

Boiling Point 497.6 ± 45.0 °C (Predicted) [3]

Fluorescence
Excitation <380 nm, Emission

~381-450 nm
[6]

Experimental Protocols
Detailed methodologies are essential for the successful application of DMACA in a laboratory

setting.

Synthesis via Pechmann Condensation
The synthesis of the coumarin core is often achieved via the Pechmann condensation. This

protocol describes a general method adaptable for DMACA. The reaction involves the acid-

catalyzed condensation of a phenol with a β-ketoester.

Principle: 3-(Dimethylamino)phenol is reacted with a suitable β-dicarbonyl compound, such

as ethyl 3-oxoglutarate, in the presence of a strong acid catalyst to yield the coumarin ring

system.

Materials:
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3-(Dimethylamino)phenol

Ethyl 3-oxoglutarate (or a similar β-ketoester)

Concentrated Sulfuric Acid (H₂SO₄) or other Lewis acid catalyst

Ethanol

Ice-cold water

Methodology:

In a round-bottom flask, combine 3-(Dimethylamino)phenol (1 equivalent) and ethyl 3-

oxoglutarate (1.1 equivalents).

Cool the mixture in an ice bath to 0-5 °C.

Slowly add concentrated sulfuric acid (2-3 equivalents) dropwise while stirring vigorously,

ensuring the temperature remains low.

After the addition is complete, allow the reaction to warm to room temperature and stir for

12-18 hours.[7]

Carefully pour the reaction mixture onto crushed ice with stirring to precipitate the crude

product.

Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water until

the filtrate is neutral.

The resulting ester is then hydrolyzed to the carboxylic acid using standard procedures

(e.g., refluxing with aqueous HCl or NaOH followed by acidification).

Recrystallize the final crude product from a suitable solvent like ethanol/water to obtain

pure 7-Dimethylaminocoumarin-4-acetic acid.[7]

Characterization of Fluorescence Spectra
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This protocol outlines the procedure for determining the fluorescence excitation and emission

maxima of DMACA.

Principle: A solution of the fluorophore is excited at various wavelengths, and the resulting

emission of light is measured. The peak of the emission spectrum corresponds to the

emission maximum (λ_em). Similarly, the emission is monitored at a fixed wavelength while

varying the excitation wavelength to find the excitation maximum (λ_ex).[8]

Materials:

7-Dimethylaminocoumarin-4-acetic acid

Spectroscopic grade solvent (e.g., Dimethyl sulfoxide (DMSO), Methanol)

Quartz cuvettes (1 cm pathlength)

Spectrofluorometer

Methodology:

Prepare a dilute stock solution of DMACA (e.g., 1 mM) in DMSO.

Further dilute the stock solution in the desired final solvent (e.g., methanol or a buffer of

specific pH) to a final concentration with an absorbance below 0.1 at the excitation

wavelength to avoid inner-filter effects.[8]

Emission Spectrum:

Place the sample in the spectrofluorometer.

Set the excitation wavelength to an estimated value (e.g., 370 nm).

Scan the emission wavelengths across a relevant range (e.g., 400 nm to 600 nm).

The wavelength at which the highest fluorescence intensity is recorded is the emission

maximum (λ_em).

Excitation Spectrum:
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Set the emission monochromator to the determined λ_em.

Scan the excitation wavelengths across a relevant range (e.g., 300 nm to 420 nm).

The wavelength that produces the highest fluorescence intensity is the excitation

maximum (λ_ex).

Correct the spectra for instrument-dependent factors and solvent background signals.[8]

Mechanisms and Workflows
Visualizing the underlying principles and experimental processes can aid in understanding and

applying DMACA.

pH-Dependent Fluorescence Mechanism
The fluorescence of many 7-aminocoumarins is sensitive to pH. At low pH, the nitrogen of the

dimethylamino group can become protonated. This disrupts the intramolecular charge transfer

(ICT) character of the excited state, which is crucial for strong fluorescence, leading to

quenching or a significant decrease in quantum yield.

High pH / Aprotic Solvent Low pH / Protic Solvent

Deprotonated DMACA
(Strongly Fluorescent)

Protonated DMACA-H⁺
(Weakly Fluorescent)

+ H⁺

+ OH⁻

Click to download full resolution via product page

Caption: Equilibrium of DMACA protonation and its effect on fluorescence.

Workflow for Amine-Reactive Labeling
The carboxylic acid group of DMACA can be activated to an N-hydroxysuccinimide (NHS)

ester, creating an amine-reactive compound for labeling proteins and other molecules

containing primary amines.
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Caption: Workflow for conjugating DMACA to amine-containing biomolecules.

Applications in Drug Development and Research
DMACA and its derivatives are valuable reagents in the biomedical sciences.

Fluorescent Labeling: The succinimidyl ester of DMACA is used for the covalent labeling of

proteins, peptides, and modified nucleic acids for visualization and quantification.[9]
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Enzyme Assays: When conjugated to a specific peptide or substrate, the cleavage of the

substrate by an enzyme can release the fluorophore, leading to a change in fluorescence.

This principle is used to detect peptidase and other enzyme activities.[10][11]

Microenvironment Sensing: Due to the sensitivity of its fluorescence to solvent polarity and

pH, DMACA can be used to probe local environments, such as the interior of liposomes or

the binding pockets of proteins.[12]

Scaffold for Drug Discovery: The coumarin core is a privileged structure in medicinal

chemistry. Derivatives of coumarin-4-acetic acids have been synthesized and evaluated for

activities including antitumor properties, highlighting their potential as scaffolds for

developing new therapeutic agents.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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